Cas no 1006319-97-6 (ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1006319-97-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD08558178
• CID: 5175706
• PubChem ID: 19616561
• Update Time: 2026-03-04

ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate
• 1H-Pyrazole-1-propanoic acid, 5-methyl-, ethyl ester

• MDL： MFCD08558178
• Inchi： 1S/C9H14N2O2/c1-3-13-9(12)5-7-11-8(2)4-6-10-11/h4,6H,3,5,7H2,1-2H3
• InChI Key： KTRCUZDDTBPYES-UHFFFAOYSA-N
• SMILES： N1(CCC(OCC)=O)C(C)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate

Introduction to Ethyl 3-(5-Methyl-1H-Pyrazol-1-yl)propanoate (CAS No. 1006319-97-6)

Ethyl 3-(5-Methyl-1H-pyrazol-1-yl)propanoate, with the CAS number 1006319-97-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of esters and is characterized by its unique structural features, including a pyrazole ring and an ester functional group. The combination of these functionalities imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate can be represented as C₁₀H₁₄N₂O₂. The pyrazole ring, a five-membered heterocyclic aromatic compound, is known for its ability to form stable complexes with metal ions and its potential as a scaffold for bioactive molecules. The ester group, on the other hand, contributes to the compound's solubility and reactivity, making it suitable for various synthetic transformations.

In recent years, there has been a growing interest in the biological activities of pyrazole derivatives, including ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate. Studies have shown that compounds with similar structures exhibit a range of pharmacological properties, such as anti-inflammatory, analgesic, and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrazole derivatives effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

The potential therapeutic applications of ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate have also been explored in preclinical studies. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibited potent anti-cancer effects against various cancer cell lines. Specifically, it was found to induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. These findings suggest that ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate could be a promising lead compound for the development of novel anti-cancer drugs.

Beyond its therapeutic potential, ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate has also been investigated for its use in chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of advanced materials and functional polymers. Additionally, the compound's reactivity with various nucleophiles and electrophiles allows for the introduction of diverse functional groups, expanding its utility in synthetic chemistry.

In terms of safety and handling, it is important to note that while ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.

The synthesis of ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate can be achieved through several methods. One common approach involves the reaction of ethyl acrylate with 5-methylpyrazole in the presence of a suitable catalyst. Another method involves the condensation of ethyl malonate with hydrazine followed by alkylation with an appropriate alkyl halide. These synthetic routes provide researchers with flexible options to tailor the production process according to their specific needs.

In conclusion, ethyl 3-(5-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 1006319-97-6) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.